4,5-Dimethylpyridazine-3,6-diol
Overview
Description
4,5-Dimethylpyridazine-3,6-diol is a chemical compound with the molecular formula C6H8N2O2 and a molecular weight of 140.14 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of 4,5-Dimethylpyridazine-3,6-diol involves the reaction of hydrazine hydrochloride with dimethyl maleic anhydride. The mixture is stirred at reflux for 16 hours. After cooling to room temperature, the precipitate is filtered, washed with water, and dried at 40°C under vacuum .Molecular Structure Analysis
The molecular structure of 4,5-Dimethylpyridazine-3,6-diol is represented by the InChI code: 1S/C6H8N2O2/c1-3-4(2)6(10)8-7-5(3)9/h1-2H3,(H,7,9)(H,8,10) .Physical And Chemical Properties Analysis
4,5-Dimethylpyridazine-3,6-diol is a white to off-white powder or crystals . It has a boiling point of 422.4°C at 760 mmHg . It is soluble in water .Scientific Research Applications
Synthesis and Chemical Properties
Microwave-assisted Synthesis : The compound's derivatives, such as 3,6-di(pyridin-2-yl)pyridazines, are noted for their metal-coordinating abilities. They can self-assemble into gridlike metal complexes with ions like copper(I) or silver(I). The synthesis of these derivatives is enhanced under microwave conditions, significantly reducing the reaction time (Hoogenboom, Moore, & Schubert, 2006).
Antioxidant and Anti-inflammatory Activity : Novel pyrimidine and its triazole fused derivatives, which include 4,5-dimethylpyridazine-3,6-diol derivatives, have been studied for their antioxidant and anti-inflammatory properties. Some of these derivatives show potent activity in these areas (Bhalgat, Ali, Ramesh, & Ramu, 2014).
Synthesis of 3,6-dimethylpyridazine : A method for synthesizing 3,6-dimethylpyridazine, a key component in the structure of 4,5-dimethylpyridazine-3,6-diol, has been developed, proving essential due to its unavailability in domestic markets. This synthesis involves cyclization and dehydrogenation reactions (Xin Bing-wei, 2007).
Antiprotozoal Activity : Derivatives of 4,5-dimethylpyridazine-3,6-diol, specifically those carrying polyfluoro substituents, were synthesized using a microwave-assisted method. These derivatives were tested for antibacterial, antiviral, and antiprotozoal activities (Kamiński, Moo-Puc, Cedillo-Rivera, & Kazimierczuk, 2006).
Antimicrobial Agents : Certain pyridazine derivatives, including those of 4,5-dimethylpyridazine-3,6-diol, have been synthesized as potential antimicrobial agents. The synthesis involved the creation of compounds with sulfonamido moieties which showed promising antimicrobial activity (Al-Kamali & Al-Hazmi, 2014).
Anticancer Potential : Novel allylthioaralkylthiopyridazines, derivatives of 4,5-dimethylpyridazine-3,6-diol, demonstrated significant antiproliferative activities against breast cancer (MCF-7) and hepatocarcinoma (Hep3B) cells. These findings indicate their potential as chemotherapy agents for carcinomas (Park, Kim, & Park, 2015).
Metallic Grid Formation : 4,5-Dimethylpyridazine-3,6-diol derivatives were used to create [2 x 2] metallic grids with Cu(I) centers. These grids exhibited unique properties such as anion encapsulation and were studied for their behavior in solution (Manzano et al., 2008).
Safety and Hazards
The safety data sheet indicates that 4,5-Dimethylpyridazine-3,6-diol may be harmful if swallowed, inhaled, or in contact with skin . It may cause skin and eye irritation, and respiratory irritation . Protective measures include using personal protective equipment, ensuring adequate ventilation, and avoiding dust formation .
properties
IUPAC Name |
4,5-dimethyl-1,2-dihydropyridazine-3,6-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-3-4(2)6(10)8-7-5(3)9/h1-2H3,(H,7,9)(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLFHLLQTPRTMLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NNC1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10973074 | |
Record name | 4,5-Dimethylpyridazine-3,6-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10973074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethylpyridazine-3,6-diol | |
CAS RN |
5754-17-6 | |
Record name | 5754-17-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50756 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,5-Dimethylpyridazine-3,6-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10973074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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